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Compound of Interest

Compound Name: 4,5-Dichlorophthalic acid

Cat. No.: B146564 Get Quote

This technical guide provides a comprehensive overview of 4,5-Dichlorophthalic acid, a key

chemical intermediate. Tailored for researchers, scientists, and professionals in drug

development, this document details its fundamental properties, chemical structure, and

relevant experimental procedures.

Core Properties and Chemical Identity
4,5-Dichlorophthalic acid is an aromatic dicarboxylic acid distinguished by two chlorine atoms

on the phthalic acid framework.[1] It typically presents as a white to off-white crystalline solid.[1]

This compound serves as a vital building block in organic synthesis, particularly in the

production of polymers, resins, dyes, and pigments.[1]

Physicochemical Data
The essential quantitative data for 4,5-Dichlorophthalic acid are summarized in the table

below for ease of reference and comparison.
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Property Value Source

Molecular Formula C₈H₄Cl₂O₄ [1][2][3][4][5]

Molecular Weight 235.02 g/mol [2][3][4]

CAS Number 56962-08-4 [1][2][3][4][5][6][7]

Melting Point 198-200 °C (decomposes) [7]

Appearance
White to off-white crystalline

solid
[1]

Purity ≥96-98% [3][6]

Solubility
Sparingly soluble in water;

soluble in ethanol and acetone
[1]

Chemical Structure
The molecular structure of 4,5-Dichlorophthalic acid is foundational to its chemical reactivity

and applications. The presence of chlorine atoms enhances its utility in electrophilic substitution

reactions.[1]

Caption: Chemical structure of 4,5-Dichlorophthalic acid.

Experimental Protocols
A noted method for the purification of 4,5-Dichlorophthalic acid involves the following steps:

Crystallization: The acid is first crystallized from water.[7]

Anhydride Formation: It can be further purified by conversion to its anhydride.[7]

Esterification: The resulting anhydride is reacted with boiling ethanol to form the monoethyl

ester.[7]

Hydrolysis: Finally, the monoethyl ester is hydrolyzed back to the diacid, yielding a purified

product.[7]
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Purification Protocol

Crude 4,5-Dichlorophthalic Acid Crystallize from Water Convert to Anhydride React with Boiling EtOH
(Form Monoethyl Ester) Hydrolyze back to Diacid Purified 4,5-Dichlorophthalic Acid

Click to download full resolution via product page

Caption: Workflow for the purification of 4,5-Dichlorophthalic acid.

Safety and Handling
4,5-Dichlorophthalic acid is associated with the following hazard statements: H315 (causes

skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation).

[6] Appropriate personal protective equipment should be utilized when handling this chemical,

and it should be stored in a dry, room-temperature environment.[6] Due to its potential for

environmental persistence, proper disposal methods are crucial.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b146564#4-5-dichlorophthalic-acid-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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